Cas no 54243-66-2 (Piperidine, 1-(ethylsulfonyl)-2-methyl-)

• Product Name: Piperidine, 1-(ethylsulfonyl)-2-methyl-
• CAS No: 54243-66-2
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 386759
• PubChem ID: 303051
• Update Time: 2025-04-19

Piperidine, 1-(ethylsulfonyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(ethylsulfonyl)-2-methyl-
• 1-ethylsulfonyl-2-methylpiperidine
• AC1L71W9
• CTK1H5015
• NSC190922
• NSC-190922
• DTXSID40307368
• AKOS003829560
• 54243-66-2

• Inchi： 1S/C8H17NO2S/c1-3-12(10,11)9-7-5-4-6-8(9)2/h8H,3-7H2,1-2H3
• InChI Key： NQIUPPZCONANPR-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCCCC1C)(=O)=O

Computed Properties

• Exact Mass: 191.09811
• Monoisotopic Mass: 191.097999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: 1.2

Experimental Properties

• Density: 1.12
• Boiling Point: 280.5°Cat760mmHg
• Flash Point: 123.4°C
• Refractive Index: 1.498
• PSA: 37.38
• LogP: 2.22920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines